Cas no 848784-85-0 ((3β,4α)-3-(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranosyl)oxy-23-hydroxylup-20(29)-en-28-oic Acid)

848784-85-0 structure
Product name:(3β,4α)-3-(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranosyl)oxy-23-hydroxylup-20(29)-en-28-oic Acid
CAS No:848784-85-0
MF:C47H76O17
MW:913.096157073975
CID:836163
(3β,4α)-3-(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranosyl)oxy-23-hydroxylup-20(29)-en-28-oic Acid Chemical and Physical Properties
Names and Identifiers
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- Lup-20(29)-en-28-oic acid,3-[(O-6-deoxy-a-L-mannopyranosyl-(1?2)-O-[b-D-glucopyranosyl-(1?4)]-a-L-arabinopyranosyl)oxy]-23-hydroxy-, (3b,4a)-
- Lup-20(29)-en-28-oic acid,
- Lup-20(29)-en-28-oic acid,3-O-[-L-rhamnopyranosyl-(12)-[-D-glucopyranosyl-(14)]--L-arabinopyranoside]
- Lup-20(29)-en-28-oic acid, 3-[(O-6-deoxy-a-L-mannopyranosyl-(1?2)-O-[b-D-glucopyranosyl-(1?4 )]-a-L-arabinopyranosyl)oxy]-23-
- Lup-20(29)-en-28-oic acid, 3-[(O-6-deoxy-a-L-mannopyranosyl-(1?2)-O-[b-D-glucopyranosyl-(1?4 )]-a-L-arabinopyranosyl)oxy]-23-hydroxy-, (3b,4a)-
- Lup-20(29)-en-28-oic acid,3-[(O-6-deoxy-a-L-mannopyranosyl-(1?2)-O-[b-D-glucopyranosyl-(1?4)]-...
- Pulsatilla saponin D
- Pulsatillasaponin
- (3β,4α)-3-[(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→4)]-α-L-arabinopyranosyl)oxy]-23-hydroxylup-20(29)-en-28-oic acid (ACI)
- 3-O-D-glucopyranosyl( 1→4)- [ L-rhamnopyranosyl(1→2)]-L-arabinopyranosyl 23-hydroxyl lup-20(29)-en-28-oic acid – 28-O-rhamnopyranosyl(1→4)glucopyranosyl(1→6)glucopyranoside
- (3β,4α)-3-(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranosyl)oxy-23-hydroxylup-20(29)-en-28-oic Acid
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- Inchi: 1S/C47H76O17/c1-21(2)23-10-15-47(42(57)58)17-16-45(6)24(30(23)47)8-9-28-43(4)13-12-29(44(5,20-49)27(43)11-14-46(28,45)7)63-41-38(64-39-36(55)34(53)31(50)22(3)60-39)33(52)26(19-59-41)62-40-37(56)35(54)32(51)25(18-48)61-40/h22-41,48-56H,1,8-20H2,2-7H3,(H,57,58)/t22-,23-,24+,25+,26-,27+,28+,29-,30+,31-,32+,33-,34+,35-,36+,37+,38+,39-,40-,41-,43-,44-,45+,46+,47-/m0/s1
- InChI Key: XFCSYQCYIKSNBB-WZGBEVHGSA-N
- SMILES: C([C@]12CC[C@@H](C(=C)C)[C@@H]1[C@H]1CC[C@@H]3[C@]4(CC[C@H](O[C@@H]5OC[C@H](O[C@H]6[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O6)[C@H](O)[C@H]5O[C@@H]5O[C@@H](C)[C@H](O)[C@@H](O)[C@H]5O)[C@@](C)(CO)[C@@H]4CC[C@@]3(C)[C@@]1(CC2)C)C)(=O)O
Computed Properties
- Exact Mass: 912.50800
Experimental Properties
- Color/Form: Powder
- Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr)
- Melting Point: 250-252℃
- PSA: 274.75000
- LogP: 1.20120
(3β,4α)-3-(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranosyl)oxy-23-hydroxylup-20(29)-en-28-oic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | D240225-1mg |
(3β,4α)-3-[(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→4)]-α-L-arabinopyranosyl)oxy]-23-hydroxylup-20(29)-en-28-oic Acid |
848784-85-0 | 1mg |
$190.00 | 2023-05-18 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2118-1 mg |
Lup-20(29)-en-28-oic acid |
848784-85-0 | 1mg |
¥2375.00 | 2022-04-26 | ||
TargetMol Chemicals | TN2118-5mg |
Lup-20(29)-en-28-oic acid |
848784-85-0 | 5mg |
¥ 3330 | 2024-07-20 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2118-1 mL * 10 mM (in DMSO) |
Lup-20(29)-en-28-oic acid |
848784-85-0 | 1 mL * 10 mM (in DMSO) |
¥ 5080 | 2023-09-07 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2118-5mg |
Lup-20(29)-en-28-oic acid |
848784-85-0 | 5mg |
¥ 3330 | 2023-09-07 | ||
TargetMol Chemicals | TN2118-1 mL * 10 mM (in DMSO) |
Lup-20(29)-en-28-oic acid |
848784-85-0 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 5080 | 2023-09-15 | |
A2B Chem LLC | AH54144-5mg |
Pulsatilla saponin D |
848784-85-0 | ≥98% | 5mg |
$844.00 | 2024-04-19 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | L73610-5mg |
Lup-20(29)-en-28-oic acid, 3-[(O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→4)]-α-L-arabinopyranosyl)oxy]-23-hydroxy-, (3β,4α)- |
848784-85-0 | 5mg |
¥2928.0 | 2021-09-09 | ||
TRC | D240225-10mg |
(3β,4α)-3-[(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→4)]-α-L-arabinopyranosyl)oxy]-23-hydroxylup-20(29)-en-28-oic Acid |
848784-85-0 | 10mg |
$1499.00 | 2023-05-18 | ||
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP1102-5mg |
(3β,4α)-3-(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranosyl)oxy-23-hydroxylup-20(29)-en-28-oic Acid |
848784-85-0 | HPLC≥98% | 5mg |
¥3400元 | 2023-09-15 |
(3β,4α)-3-(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranosyl)oxy-23-hydroxylup-20(29)-en-28-oic Acid Related Literature
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
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Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
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N. D. Vinh,N. V. Dang,T. T. Trang,H. T. Van,T. T. Thao,L. T. Hue,P. T. Tho RSC Adv., 2020,10, 11957-11965
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Peter Kauffman,Elain Fu,Barry Lutz,Paul Yager Lab Chip, 2010,10, 2614-2617
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Yue Liu,Qian Zhao,Xiaohong Wang,Shiwu Li RSC Adv., 2013,3, 13748-13755
848784-85-0 ((3β,4α)-3-(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranosyl)oxy-23-hydroxylup-20(29)-en-28-oic Acid) Related Products
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